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Compound of Interest

Compound Name:
Diphenylmethylene-Glycine benzyl

ester

Cat. No.: B145750 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring a safe

laboratory environment is paramount. This guide provides essential safety and logistical

information for handling Diphenylmethylene-Glycine benzyl ester, a compound that, while

valuable in research, requires careful management due to its potential hazards. By adhering to

these procedural steps, you can mitigate risks and ensure both personal safety and

experimental integrity.

Hazard Summary

Diphenylmethylene-Glycine benzyl ester presents several health and environmental hazards

that necessitate stringent safety protocols. It is classified as harmful if swallowed, can cause

skin and serious eye irritation, and may lead to respiratory irritation.[1] Furthermore, this

chemical is harmful to aquatic life with long-lasting effects, mandating responsible disposal

practices.[1]
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Hazard Classification Description GHS Hazard Statement

Acute Oral Toxicity Harmful if swallowed.[1] H302

Skin Corrosion/Irritation Causes skin irritation.[1] H315

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1]
H319

Specific Target Organ Toxicity
May cause respiratory

irritation.[1]
H335

Hazardous to the Aquatic

Environment

Harmful to aquatic life with

long lasting effects.[1]
H412

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to prevent exposure through various routes,

including skin contact, inhalation, and eye contact.

Hand Protection: Chemical-resistant gloves are mandatory. Nitrile gloves are a suitable

choice for incidental contact.[2] Always inspect gloves for any signs of degradation or

punctures before use and dispose of them immediately if contaminated.[3] For prolonged

handling, consider double-gloving.

Eye and Face Protection: ANSI-certified chemical splash goggles are required to protect

against splashes.[4] When there is a significant risk of splashing, a face shield should be

worn in addition to goggles.

Body Protection: A knee-length laboratory coat must be worn and kept fastened to protect

against skin contact.[4] Ensure that everyday attire includes long pants and closed-toe shoes

to cover all exposed skin on the lower body.[3]

Respiratory Protection: All handling of Diphenylmethylene-Glycine benzyl ester powder

should be conducted in a certified chemical fume hood to minimize the inhalation of airborne

particles.[4][5]

Operational Plan: Step-by-Step Handling Protocol
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A systematic workflow is essential for the safe handling of this compound from receipt to

disposal.

Preparation and Designate Area:

Before starting any work, thoroughly review the Safety Data Sheet (SDS).

Designate a specific area for handling, such as a chemical fume hood, and ensure it is

clean and uncluttered.[5]

Line the work surface with absorbent, disposable bench paper to contain any potential

spills.[5]

Weighing and Aliquoting:

To minimize the generation of airborne dust, if possible, purchase the chemical in pre-

weighed amounts.[6]

When weighing is necessary, perform this task inside a chemical fume hood.[6] An anti-

static gun can be used to prevent the powder from clinging to surfaces due to static

electricity.[5][6]

Use the "tare" method for weighing: pre-weigh a sealed container, add the powder inside

the fume hood, and then re-weigh the sealed container.[5][6]

Dissolving and Solution Handling:

When preparing solutions, add the solvent to the powder slowly to avoid splashing.

Keep containers closed when not in use to prevent the release of vapors and accidental

spills.

Transport chemicals in sealed, shatter-resistant secondary containers.[2]

Post-Procedure Decontamination:

After handling, decontaminate the designated work area and any non-disposable

equipment by wiping them down with a suitable solvent.[6]
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Properly dispose of all contaminated disposable materials, including bench paper and

gloves, as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves and before leaving the

laboratory.[3]

Disposal Plan

Due to its classification as harmful to aquatic life, Diphenylmethylene-Glycine benzyl ester
and any materials contaminated with it must be disposed of as hazardous waste.

Waste Collection: Collect all solid and liquid waste containing this chemical in clearly labeled,

sealed, and compatible waste containers.

Prohibited Disposal: Do not dispose of this chemical down the drain or in general trash.[1]

Improper disposal can lead to environmental contamination and potential legal

repercussions.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed environmental waste management company, in accordance with all local,

state, and federal regulations.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[3][7] Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open.[3][7] Seek immediate medical attention.

Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[8]
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Spills: For small spills within a chemical fume hood, use an absorbent material to clean it up

while wearing appropriate PPE. For larger spills, evacuate the area, restrict access, and

contact the institution's environmental health and safety department for assistance.

By integrating these safety protocols into your laboratory's standard operating procedures, you

can create a safer research environment for everyone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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